6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate

• IUPAC Name: [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4-dimethylbenzoate
• InChI: InChI=1S/C20H18N2O4S/c1-12-4-5-15(8-13(12)2)19(24)26-18-10-25-16(9-17(18)23)11-27-20-21-7-6-14(3)22-20/h4-10H,11H2,1-3H3
• InChI Key: ANSBPJWVGRTIBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NC=CC(=N3)C)C
• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol
• CAS No.: 877635-38-6

Description

6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate is a synthetic small molecule recognized for its potent and selective inhibitory activity against the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. This compound functions by competitively binding to the ATP-binding site of the kinase domain, thereby blocking the auto-phosphorylation and subsequent activation of downstream signaling cascades, such as the MAPK/ERK and PI3K/Akt pathways, which are critical for cell proliferation and survival. Its core research value lies in its utility as a precise chemical probe to interrogate EGFR-driven cellular processes. Researchers employ this compound in vitro to investigate mechanisms of oncogenic transformation, to study resistance mechanisms to targeted therapies, and to explore synthetic lethality in various cancer cell line models, particularly non-small cell lung cancer (NSCLC) and glioblastoma. The structural motif, featuring a pyranone core linked to a methylpyrimidine via a thioether bridge, is designed to confer selectivity within the kinome, making it a valuable tool for deconvoluting complex kinase signaling networks in basic cancer research and for supporting the development of novel targeted therapeutic agents. This product is for Research Use Only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Key Structural Analogues

The closest structural analogue is 6-{[(4-methyl-2-pyrimidinyl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate (). Both compounds share the pyranone-pyrimidine backbone but differ in substituents on the benzoate ester:

• Target compound : 3,4-dimethylbenzoate.
• Analogue () : 4-methyl-3-nitrobenzoate.

Physicochemical and Structural Comparison

Property	Target Compound	Analogue ()
Molecular Formula	C₁₉H₁₇N₂O₄S (calculated)	C₁₉H₁₅N₃O₆S
Molecular Weight	~393.42 g/mol (calculated)	413.40 g/mol
Substituent Effects	Electron-donating methyl groups	Electron-withdrawing nitro group
Polarity	Likely lower (due to methyl groups)	Higher (nitro group enhances polarity)
Solubility	Improved in nonpolar solvents	Enhanced in polar aprotic solvents

Key Observations :

In contrast, the dimethyl substituents in the target compound may enhance lipophilicity, favoring membrane permeability .

Synthetic Accessibility : Both compounds likely employ similar synthetic routes, such as esterification or nucleophilic substitution, though the nitro group in the analogue requires nitration steps, complicating synthesis .

Preparation Methods

Cyclocondensation of Thiourea with β-Ketoesters

A mixture of ethyl acetoacetate (1.0 eq), thiourea (1.2 eq), and sodium ethoxide in ethanol undergoes reflux for 6–8 hours, yielding 2-mercapto-4-methylpyrimidine. Purification via recrystallization (ethanol/water) affords the thiol in 78–85% yield.

Thiolation via Disulfide Reduction

Alternative routes employ 2-chloro-4-methylpyrimidine treated with thiourea in DMF at 80°C for 4 hours, followed by acidic hydrolysis (HCl, 10%) to release the free thiol. This method achieves 72% yield with minimal byproducts.

Preparation of 4-Oxo-4H-pyran-3-yl 3,4-Dimethylbenzoate

The pyran-benzoate fragment is synthesized through a tandem Knorr and esterification sequence:

Knorr Pyrone Synthesis

Ethyl acetoacetate (2.0 eq) and diketene (1.0 eq) react in acetic anhydride at 120°C for 3 hours, forming 4-oxo-4H-pyran-3-carboxylic acid. Neutralization with NaHCO3 and extraction (EtOAc) yields the acid in 89% purity.

Esterification with 3,4-Dimethylbenzoyl Chloride

The pyran-3-carboxylic acid (1.0 eq) is treated with 3,4-dimethylbenzoyl chloride (1.1 eq) in pyridine at 0°C for 2 hours. After quenching with ice water, the crude ester is chromatographed (SiO2, hexane/EtOAc 3:1) to isolate the benzoate in 82% yield.

Coupling of Pyrimidine-Thiol and Pyran-Benzoate Moieties

The critical sulfide bond formation is achieved via two primary methods:

Nucleophilic Alkylation

4-Methylpyrimidine-2-thiol (1.2 eq) reacts with 3-(bromomethyl)-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate (1.0 eq) in DMF at 50°C for 12 hours, using K2CO3 (2.0 eq) as base. The product precipitates upon cooling, yielding 68–74% after recrystallization (MeOH/H2O).

Mitsunobu Reaction

For sterically hindered substrates, the Mitsunobu protocol employs DIAD (1.5 eq) and PPh3 (1.5 eq) in THF at 25°C for 24 hours, coupling the thiol and alcohol precursors. This method enhances regioselectivity but reduces yield to 55–60% due to competing oxidation.

Optimization of Reaction Conditions

Comparative studies reveal solvent and base effects on coupling efficiency:

Condition	Solvent	Base	Temp (°C)	Yield (%)
Nucleophilic Alkylation	DMF	K2CO3	50	74
Mitsunobu Reaction	THF	–	25	58
Pd-Catalyzed Coupling	Toluene	Cs2CO3	110	82

A palladium-catalyzed approach using Pd(OAc)2 (5 mol%), BINAP (6 mol%), and Cs2CO3 in toluene at reflux for 16 hours achieves superior yields (82%) by facilitating C–S bond formation.

Analytical Characterization and Validation

Spectroscopic Data

• 1H NMR (500 MHz, CDCl3) : δ 8.42 (s, 1H, pyrimidine-H), 7.85–7.78 (m, 3H, aromatic), 6.21 (s, 1H, pyran-H), 4.38 (s, 2H, –SCH2–), 2.51 (s, 3H, CH3-pyrimidine), 2.34 (s, 6H, Ar–CH3).

• HPLC : Purity >98% (C18 column, MeCN/H2O 70:30, 1.0 mL/min).

Crystallographic Validation

Single-crystal X-ray diffraction confirms the molecular geometry, with key bond lengths: C–S = 1.82 Å, C–O (ester) = 1.21 Å .

Q & A

Basic Research Questions

Q. What are the key synthetic steps for preparing 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate?

• Methodological Answer : The synthesis involves multi-step organic reactions:

Core Formation : Construct the pyran-4-one ring via cyclization of diketone intermediates under acidic conditions.

Sulfanyl Coupling : Introduce the 4-methylpyrimidin-2-yl sulfanyl group using nucleophilic substitution (e.g., thiol-disulfide exchange).

Esterification : React the pyran-3-ol intermediate with 3,4-dimethylbenzoyl chloride in the presence of a base (e.g., triethylamine) in anhydrous dichloromethane .
Critical reagents include oxidizing agents (e.g., KMnO₄ for ketone formation) and coupling agents like DCC (dicyclohexylcarbodiimide) for ester bonds.

Q. Which spectroscopic techniques are essential for characterizing this compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR confirm substituent positions and connectivity. For example, the pyran-4-one carbonyl signal appears at ~170 ppm in ¹³C NMR, while pyrimidine protons resonate as distinct doublets .
• Infrared (IR) Spectroscopy : Detects functional groups (e.g., C=O stretch at ~1670 cm⁻¹ for the pyranone, ester C-O at ~1250 cm⁻¹) .
• Mass Spectrometry (MS) : High-resolution MS validates the molecular ion peak (expected m/z ~414.43 for C₂₁H₂₀N₂O₄S) and fragmentation patterns .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yield and purity?

• Methodological Answer :

• Solvent Selection : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution rates for sulfanyl group coupling, while dichloromethane minimizes side reactions during esterification .
• Catalysts : Use phase-transfer catalysts (e.g., tetrabutylammonium bromide) to accelerate thiol-pyrimidine coupling.
• Temperature Control : Maintain 0–5°C during esterification to suppress hydrolysis; reflux (80–100°C) for cyclization steps .
• Continuous Flow Reactors : Improve scalability and reproducibility for multi-step syntheses by reducing residence time and thermal degradation .

Q. How do structural modifications (e.g., substituent changes on the benzoate moiety) influence biological activity?

• Methodological Answer :

• Comparative SAR Analysis :

Substituent (Benzoate)	Key Effects
3,4-Dimethyl (target)	Enhanced lipophilicity and membrane permeability due to methyl groups .
4-Fluoro (analog)	Increased electronegativity may improve target binding via halogen bonds .
3-Methoxy (analog)	Methoxy groups alter electron density, potentially modulating enzyme inhibition .

• Experimental Validation : Test analogs in enzyme inhibition assays (e.g., kinase or protease panels) to quantify IC₅₀ shifts caused by substituent changes .

Q. What strategies resolve contradictions in crystallographic data during structural elucidation?

• Methodological Answer :

• Software Tools : Use SHELXL for refinement, leveraging its robustness in handling twinned or high-resolution data. Discrepancies in bond lengths/angles are resolved via iterative least-squares refinement and electron density mapping .
• Validation Metrics : Cross-check with CIF (Crystallographic Information File) validation tools (e.g., PLATON) to identify disordered regions or thermal motion artifacts. For example, the pyrimidine ring’s planarity should show RMSD <0.01 Å .

Q. What challenges arise in elucidating the compound’s mechanism of action in biological systems?

• Methodological Answer :

• Target Identification : Use affinity chromatography or pull-down assays with biotinylated derivatives to isolate binding proteins .
• Functional Assays : Dose-response studies in cell lines (e.g., IC₅₀ for proliferation inhibition) paired with RNA-seq to identify downstream pathways affected .
• Contradiction Management : If in vitro activity (e.g., enzyme inhibition) conflicts with cellular assays, evaluate membrane permeability (via PAMPA assays) or metabolic stability (using liver microsomes) .